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Compound of Interest

Compound Name: Glyburide-d11

Cat. No.: B562818 Get Quote

Essential Safety and Handling Guide for Glyburide-
d11
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Glyburide-d11. The following

procedural guidance is designed to ensure the safe handling, storage, and disposal of this

compound in a laboratory setting. Given that Glyburide is a potent compound, Glyburide-d11
should be handled with the same level of caution.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Glyburide-d11, particularly in

its powdered form, strict adherence to proper PPE protocols is crucial.
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PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

potential splashes.[1][2][3]

Hand Protection

Nitrile gloves are recommended.[3] Gloves

should be changed regularly and immediately if

contaminated.[3]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is advised.[1][2][3]

Body Protection
A lab coat or disposable gown should be worn to

prevent skin contact.[3]

Occupational Exposure Limit (OEL)
An Occupational Exposure Limit (OEL) for Glyburide has been established, which should be

applied to Glyburide-d11 as a precautionary measure.

Compound OEL

Glyburide 1.0 µg/m³[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Glyburide-
d11 and ensuring a safe laboratory environment.

Handling:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the powdered form to keep airborne contamination levels below

the OEL.[2][3][4]
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Weighing and Transfer: Exercise caution to minimize the generation of dust.[1][2][5] Utilize

weighing paper or a contained vessel for transfers.[3] For potent compounds, closed-system

transfers are recommended where feasible.[4]

Spill Management: In the event of a spill, contain the source if it is safe to do so.[2][3] Clean

up spills of dry solids using a damp cloth or a filtered vacuum to control dust generation.[2][3]

[5] The affected area should be thoroughly cleaned.[2][5] Personnel involved in cleanup

should wear appropriate PPE.[2]

Storage:

Store the compound in a tightly sealed container as directed by the product packaging.

Keep the compound away from strong oxidizing agents.

Follow the storage temperature recommendations provided by the supplier.

Disposal Plan
All waste materials contaminated with Glyburide-d11 should be treated as chemical waste.

Waste Collection: Collect all contaminated materials, including gloves, weighing papers, and

disposable labware, in a designated and clearly labeled hazardous waste container.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.[3] Consult your institution's environmental health and safety (EHS) department

for specific disposal protocols.[3]

Experimental Protocol: Weighing and Preparing a
Solution of Glyburide-d11
This protocol outlines the steps for safely weighing Glyburide-d11 powder and preparing a

stock solution.

Materials:

Glyburide-d11 powder
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Appropriate solvent (e.g., DMSO)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask

Pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (as specified in the table above)

Chemical fume hood

Hazardous waste container

Procedure:

Preparation:

Don all required PPE: lab coat, nitrile gloves, and safety goggles.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Place all necessary equipment inside the fume hood.

Label the volumetric flask with the compound name, concentration, solvent, and date.

Weighing the Compound:

Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.

Carefully transfer the desired amount of Glyburide-d11 powder onto the weighing paper

using a clean spatula. Minimize any dust creation.
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Record the exact weight of the compound.

Preparing the Solution:

Carefully transfer the weighed Glyburide-d11 powder into the labeled volumetric flask.

Add a small amount of the appropriate solvent to the flask to dissolve the powder.

Gently swirl the flask or use a vortex mixer at a low setting to ensure the compound is fully

dissolved.

Once dissolved, add the solvent to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Cleanup and Disposal:

Dispose of the used weighing paper, pipette tips, and any other contaminated disposable

items in the designated hazardous waste container.

Wipe down the spatula and any non-disposable equipment with a damp cloth and then

clean thoroughly. Dispose of the cleaning materials in the hazardous waste container.

Wipe down the work surface inside the fume hood.

Remove your gloves and dispose of them in the hazardous waste container.

Wash your hands thoroughly with soap and water.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for safely handling Glyburide-d11 from

receipt to disposal.
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Caption: Workflow for Safe Handling of Glyburide-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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